3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one

• Molecular Formula: C10H8BrN5O2
• Molecular Weight: 310.11 g/mol
• IUPAC Name: 3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H8BrN5O2/c11-7-1-2-8(17)6(3-7)4-12-15-10-14-9(18)5-13-16-10/h1-5,12H,(H2,14,15,16,18)/b6-4-
• InChI Key: WMBLDVDXRPJVSW-XQRVVYSFSA-N
• Isomeric SMILES: C1=CC(=O)/C(=C\NNC2=NC(=O)C=NN2)/C=C1Br
• SMILES: C1=CC(=O)C(=CNNC2=NC(=O)C=NN2)C=C1Br

Description

3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and replication of cancer cells and viruses. It may also work by disrupting the nervous system of certain pests.
Biochemical and Physiological Effects:
3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one has been found to have both biochemical and physiological effects. It has been found to alter the expression of certain genes in cancer cells, leading to their growth inhibition. It has also been found to inhibit the replication of certain viruses by interfering with their genetic material. Additionally, it has been found to affect the nervous system of certain pests, leading to their death.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one in lab experiments include its potential applications in various fields of scientific research, its effectiveness against cancer cells, viruses, and pests, and its ease of synthesis. However, the limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of 3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one. These include further studies to understand its mechanism of action, its potential use as a pesticide, and its potential use in combination with other drugs for the treatment of cancer and viral infections. Additionally, research can be conducted to optimize its synthesis method and to investigate its potential applications in other fields of scientific research.
In conclusion, 3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and to optimize its use in various fields of scientific research.

Synthesis Methods

The synthesis of 3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one involves the reaction of 3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazine with 2H-1,2,4-triazin-5-one. The reaction is carried out in the presence of a suitable catalyst and under controlled conditions of temperature and pressure.

Scientific Research Applications

3-[2-[(Z)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-5-one has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells. It has also been studied for its antiviral properties, as it has been found to inhibit the replication of certain viruses. Additionally, it has been studied for its potential use as a pesticide, as it has been found to be effective against certain pests.